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Compound of Interest

Compound Name: 2-Hydroxyfluorene

Cat. No.: B026675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hydroxyfluorene is a hydroxylated polycyclic aromatic hydrocarbon (PAH) and a primary

metabolite of fluorene.[1][2] It is frequently utilized as a biomarker to assess human exposure

to PAHs, which are ubiquitous environmental contaminants originating from the incomplete

combustion of organic materials.[3] Given its relevance in exposure studies and its potential

biological effects, a thorough understanding of its health and safety profile is crucial for

researchers and professionals in drug development. This in-depth technical guide provides a

comprehensive overview of the health and safety information for 2-Hydroxyfluorene, including

its toxicological properties, handling and storage procedures, and emergency measures.

Hazard Identification and Classification
2-Hydroxyfluorene is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to its irritant properties.[1][4]

GHS Classification:

Skin Irritation: Category 2

Eye Irritation: Category 2
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Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Pictograms:

! (Exclamation Mark)

Toxicological Information
While extensive quantitative toxicological data such as LD50 (median lethal dose) and LC50

(median lethal concentration) values for 2-Hydroxyfluorene are not readily available in

published literature, its toxicological profile can be inferred from its GHS classification and

studies on related compounds.

The primary toxicological concerns are its irritant effects on the skin, eyes, and respiratory

system. Beyond these immediate effects, as a metabolite of a polycyclic aromatic hydrocarbon,

its potential for more complex biological interactions warrants careful consideration.

Endocrine Disruption
Studies have indicated that 2-Hydroxyfluorene exhibits estrogenic activity. Research using a

yeast two-hybrid assay expressing human estrogen receptor alpha (hERα) has demonstrated

that 2-Hydroxyfluorene can act as an estrogenic compound. This suggests a potential for

endocrine-disrupting effects, which is a critical consideration in toxicological assessment.

Metabolic Activation
2-Hydroxyfluorene is formed in the body from its parent compound, fluorene, through

metabolic processes primarily mediated by cytochrome P450 (CYP) enzymes. This metabolic
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activation is a key step in the detoxification and elimination of fluorene. The resulting 2-
Hydroxyfluorene is often conjugated with glucuronic acid or sulfate to enhance its water

solubility and facilitate its excretion in urine.

Metabolic Pathway of Fluorene to 2-Hydroxyfluorene
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Metabolic Pathway of Fluorene to 2-Hydroxyfluorene

Fluorene Cytochrome P450
Enzymes (e.g., CYP1A1, CYP1A2)

Metabolism 2-Hydroxyfluorene UGTs, SULTsPhase II Metabolism Glucuronide and
Sulfate Conjugates Urinary Excretion
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General Workflow for Urinary 2-Hydroxyfluorene Analysis

Sample Preparation

Analytical Detection

Data Processing

Urine Sample Collection

Enzymatic Hydrolysis
(β-glucuronidase/arylsulfatase)

Solid-Phase Extraction (SPE)
(e.g., C18 cartridge)

High-Performance Liquid
Chromatography (HPLC)

Fluorescence Detection

Quantification
(using internal standard)

Data Analysis and
Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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